2-(3,4-Dimethylphenyl)-4-(4-(4-fluorophenyl)piperazin-1-yl)pyrazolo[1,5-a]pyrazine

• IUPAC Name: 2-(3,4-dimethylphenyl)-4-[4-(4-fluorophenyl)piperazin-1-yl]pyrazolo[1,5-a]pyrazine
• InChI: InChI=1S/C24H24FN5/c1-17-3-4-19(15-18(17)2)22-16-23-24(26-9-10-30(23)27-22)29-13-11-28(12-14-29)21-7-5-20(25)6-8-21/h3-10,15-16H,11-14H2,1-2H3
• InChI Key: YCVJRVXLCMEZIO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NN3C=CN=C(C3=C2)N4CCN(CC4)C5=CC=C(C=C5)F)C
• Molecular Formula: C24H24FN5
• Molecular Weight: 401.5 g/mol

Description

2-(3,4-Dimethylphenyl)-4-(4-(4-fluorophenyl)piperazin-1-yl)pyrazolo[1,5-a]pyrazine is a useful research compound. Its molecular formula is C24H24FN5 and its molecular weight is 401.489. The purity is usually 95%.
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Scientific Research Applications

Antibacterial and Biofilm Inhibition Activities

A study by Mekky and Sanad (2020) introduced novel 1,4-bis[(2-(3-(dimethylamino)-1-oxoprop-2-en-1-yl)benzofuran-5-yl)methyl]piperazine derivatives, showing potent antibacterial efficacies and biofilm inhibition activities. Specifically, one compound showed superior inhibitory activities against MRSA and VRE bacterial strains, outperforming the reference antibiotic Ciprofloxacin in biofilm inhibition tests. These compounds also exhibited excellent MurB enzyme inhibition, a crucial factor in bacterial cell wall synthesis (Mekky & Sanad, 2020).

Anticancer Activity

Abdellatif et al. (2014) synthesized 3,6-Dimethyl-1-phenyl-1H-pyrazolo[3,4-d][1,3]oxazin-4-ones and their derivatives, showing significant antitumor activity against the MCF-7 human breast adenocarcinoma cell line. Notably, one derivative exhibited potent inhibitory activity with an IC50 of 11 µM, highlighting its potential as a promising anticancer agent (Abdellatif et al., 2014).

Antimicrobial and Antifungal Activities

Patil et al. (2021) developed two series of new piperazine and triazolo-pyrazine derivatives, showing promising antimicrobial activities against a range of bacterial and fungal strains. Specifically, one compound was identified as a superior antimicrobial, exhibiting good growth inhibition against A. baumannii. Molecular docking studies further supported the potential of these derivatives as potent antimicrobials (Patil et al., 2021).

Hedgehog Signaling Pathway Inhibition

Wang et al. (2018) reported the synthesis of dimethylpyridazine derivatives as novel inhibitors of the hedgehog signaling pathway, a critical pathway involved in various biological processes including cell growth and differentiation. These derivatives retained potent inhibitory potency, with one compound showing an IC50 value of 2.33 nM, comparable to the lead compound Taladegib. This highlights their potential in treating conditions associated with aberrant hedgehog signaling (Wang et al., 2018).